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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B1632539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of 13-O-Acetylcorianin, a sesquiterpene

lactone of the corianin type. The information compiled herein is intended to support research

and development initiatives by providing available data on its chemical properties, biological

significance, and the methodologies for its study.

Chemical Structure and Properties
13-O-Acetylcorianin is a natural product isolated from Coriaria intermedia. Its chemical

structure is characterized by a complex, polycyclic framework typical of sesquiterpene lactones,

with an additional acetyl group at the 13th position.

Chemical Formula: C₁₇H₂₀O₇

Molecular Weight: 336.34 g/mol

SMILES Notation: CC1C(C2C3C(C(=O)OC3(C1=C)O)C(C2(C)C)OC(=O)C)OC(=O)C

2D Chemical Structure:
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Caption: 2D structure of 13-O-Acetylcorianin.

Biological Activity and Significance
While comprehensive biological data for 13-O-Acetylcorianin is not extensively documented in

publicly available literature, related compounds from the Coriaria genus are known for their

neurotoxic properties, primarily acting as non-competitive antagonists of GABA receptors.

Further research is required to fully elucidate the specific biological activities and potential

therapeutic applications of 13-O-Acetylcorianin.

Experimental Data
Currently, there is limited quantitative experimental data for 13-O-Acetylcorianin in peer-

reviewed publications. The following table summarizes the available information.

Data Type Value Source

Molecular Formula C₁₇H₂₀O₇ PubChem

Molecular Weight 336.34 g/mol PubChem

IUPAC Name

(1S,4S,5R,8R,9S,12S)-1,5,9-

trimethyl-11-methylidene-

3,7,10,13-

tetraoxapentacyclo[6.5.0.0¹,⁵.0

⁴,¹².0⁹,¹²]tridecane-2,6-dione

PubChem

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 13-O-
Acetylcorianin are not readily available in the searched scientific literature. The general

methodology for isolating similar sesquiterpene lactones from plant sources typically involves

the following workflow.

General Isolation Workflow:
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Caption: A generalized workflow for the isolation of sesquiterpene lactones.

Signaling Pathways
The specific signaling pathways modulated by 13-O-Acetylcorianin have not been elucidated.

However, based on the activity of structurally related corianin-type sesquiterpenes, it is

hypothesized to interact with GABAergic neurotransmission. The diagram below illustrates a

simplified representation of GABA receptor antagonism.

Hypothesized Mechanism of Action:
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Caption: Hypothesized antagonistic action on the GABA-A receptor.

Conclusion
13-O-Acetylcorianin is a structurally defined sesquiterpene lactone with potential biological

activities that warrant further investigation. The current body of knowledge is limited, presenting

significant opportunities for novel research in natural product chemistry, pharmacology, and

drug discovery. Future studies should focus on the total synthesis, comprehensive biological

screening, and elucidation of the precise molecular targets and signaling pathways of 13-O-
Acetylcorianin.
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To cite this document: BenchChem. [13-O-Acetylcorianin: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632539#what-is-the-chemical-structure-of-13-o-
acetylcorianin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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